Cas no 184168-71-6 (2,7-Benzofurandiamine)
2,7-Benzofurandiamine structure
Product Name:2,7-Benzofurandiamine
CAS No:184168-71-6
MF:C8H8N2O
MW:148.16192150116
CID:114264
PubChem ID:22129417
Update Time:2025-04-18
2,7-Benzofurandiamine Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Benzofurandiamine
- 1-benzofuran-2,7-diamine
- 2,7-Benzofurandiamine(9CI)
- 184168-71-6
- DTXSID60622661
- SCHEMBL3056866
- Benzofuran-2,7-diamine
-
- Inchi: 1S/C8H8N2O/c9-6-3-1-2-5-4-7(10)11-8(5)6/h1-4H,9-10H2
- InChI Key: GCQSROWXQJHAJC-UHFFFAOYSA-N
- SMILES: O1C(=CC2C=CC=C(C1=2)N)N
Computed Properties
- Exact Mass: 148.06374
- Monoisotopic Mass: 148.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- PSA: 65.18
2,7-Benzofurandiamine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
184168-71-6 (2,7-Benzofurandiamine) Related Products
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- 184168-74-9(3,6-Benzofurandiamine)
- 184168-76-1(2,6-Benzofurandiamine)
- 185684-92-8(7-methyl-4-Benzofuranamine)
- 198-10-7(Benzo[b]phenanthro[1,2-d]furan(7CI,8CI,9CI))
- 18761-32-5(7-nitro-Benzofuran)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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